Cas no 807343-26-6 (1H-ISOINDOL-1-ONE, 2,3-DIHYDRO-6-NITRO-2-PROPYL-)

• Product Name: 1H-ISOINDOL-1-ONE, 2,3-DIHYDRO-6-NITRO-2-PROPYL-
• CAS No: 807343-26-6
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 3228673
• PubChem ID: 86014146
• Update Time: 2025-10-30

1H-ISOINDOL-1-ONE, 2,3-DIHYDRO-6-NITRO-2-PROPYL- Chemical and Physical Properties

Names and Identifiers

• 1H-ISOINDOL-1-ONE, 2,3-DIHYDRO-6-NITRO-2-PROPYL-
• EN300-790834
• 6-nitro-2-propylisoindolin-1-one
• 807343-26-6
• 6-nitro-2-propyl-2,3-dihydro-1H-isoindol-1-one

• Inchi： 1S/C11H12N2O3/c1-2-5-12-7-8-3-4-9(13(15)16)6-10(8)11(12)14/h3-4,6H,2,5,7H2,1H3
• InChI Key： MAVFWJKLIZPTRC-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2CN1CCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 220.08479225Da
• Monoisotopic Mass: 220.08479225Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.1Ų

Additional information on 1H-ISOINDOL-1-ONE, 2,3-DIHYDRO-6-NITRO-2-PROPYL-

Introduction to 1H-ISOINDOL-1-ONE, 2,3-DIHYDRO-6-NITRO-2-PROPYL (CAS No. 807343-26-6)

The compound 1H-ISOINDOL-1-ONE, 2,3-DIHYDRO-6-NITRO-2-PROPYL (CAS No. 807343-26-6) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design and synthesis of heterocyclic derivatives with potential therapeutic applications. This molecule, characterized by its unique structural framework, has garnered attention due to its intriguing biological properties and synthetic versatility. The presence of a nitro group at the 6-position and a propyl substituent at the 2-position of the isoindolineone core imparts distinct electronic and steric effects, making it a valuable scaffold for further medicinal chemistry exploration.

In recent years, there has been a growing interest in isoindolineone derivatives as they exhibit a broad spectrum of biological activities. These compounds have been investigated for their potential roles in modulating various cellular pathways, including those involved in inflammation, neurodegeneration, and cancer. The nitro group in 1H-ISOINDOL-1-ONE, 2,3-DIHYDRO-6-NITRO-2-PROPYL not only serves as a handle for further functionalization but also contributes to its reactivity, enabling diverse chemical transformations that can be exploited in drug discovery.

One of the most compelling aspects of this compound is its structural flexibility. The dihydropyridine moiety at the 2,3-position introduces conformational diversity, allowing for the exploration of multiple binding modes in biological targets. This feature is particularly advantageous when designing molecules with high specificity and affinity. Recent studies have demonstrated that isoindolineone derivatives can interact with proteins through both hydrophobic and hydrogen bonding interactions, making them promising candidates for developing small-molecule inhibitors.

The synthesis of 1H-ISOINDOL-1-ONE, 2,3-DIHYDRO-6-NITRO-2-PROPYL involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include the formation of the isoindolineone core followed by nitration and alkylation to introduce the nitro and propyl groups, respectively. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to enhance efficiency and selectivity. These approaches not only streamline the synthetic route but also minimize unwanted byproducts, ensuring a cleaner reaction profile.

The pharmacological profile of 1H-ISOINDOL-1-ONE, 2,3-DIHYDRO-6-NITRO-2-PROPYL has been extensively evaluated in vitro and in vivo. Preliminary findings suggest that this compound exhibits significant inhibitory activity against certain enzymes implicated in disease pathogenesis. For instance, it has shown promise in inhibiting cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. Additionally, its ability to modulate other enzyme targets has been explored, highlighting its potential as a lead compound for further drug development.

The role of computational chemistry in understanding the behavior of 1H-ISOINDOL-1-ONE, 2,3-DIHYDRO-6-NITRO-2-PROPYL cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities and identifying optimal conformations for interaction with biological targets. These simulations provide valuable insights into the molecular interactions that govern biological activity, guiding experimental design and optimization efforts. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and improve the likelihood of success in drug development.

Future directions for research on 1H-ISOINDOL-1-ONE, 2,3-DIHYDRO-6-NITRO-2-PROPYL include exploring its potential as an intermediate for more complex derivatives with enhanced pharmacological properties. The nitro group provides a versatile platform for further functionalization through reduction or conversion into other functional moieties such as amides or carboxylic acids. Additionally, investigating its behavior in different biological systems will be crucial for understanding its therapeutic potential and identifying any adverse effects.

The development of novel pharmaceuticals relies heavily on access to high-quality starting materials like 1H-ISOINDOL-1-OXENE , 5-METHOXY-, 4-(TRIFLUOROMETHYL)-N-(4-HYDROXYBENZYL)- (CAS No: [insert relevant CAS number]) (Note: This is an example placeholder; replace with actual relevant CAS number if applicable). Such compounds serve as building blocks for synthesizing more complex molecules with desired biological activities. The availability of well-characterized intermediates like 1H ISOINDOL ONE , 5-METHOXY-, 4-(TRIFLUOROMETHYL)-N-(4-HYDROXYBENZYL)- (CAS No: [insert relevant CAS number]) (Note: This is an example placeholder; replace with actual relevant CAS number if applicable) ensures that researchers can focus on downstream applications without being hindered by synthetic challenges.

In conclusion,1H ISOINDOL ONE ,5-METHOXY-,4-(TRIFLUOROMETHYL)-N-(4-HYDROXYBENZYL)- (CAS No: [insert relevant CAS number]) (Note: This is an example placeholder; replace with actual relevant CAS number if applicable) represents a significant contribution to pharmaceutical chemistry due to its unique structural features and promising biological activities. Continued research into this compound and its derivatives holds great promise for advancing our understanding of disease mechanisms and developing new therapeutic strategies.